Cas no 69033-88-1 (4-(5-Bromopyrimidin-2-Yl)OxyPhenol)
4-(5-Bromopyrimidin-2-yl)oxyphenol is a brominated pyrimidine derivative featuring a phenolic ether linkage, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include a stable molecular structure, facilitating controlled functionalization, and the presence of both bromine and hydroxyl groups, which enhance reactivity in cross-coupling reactions and derivatization. The compound is particularly valuable in the development of bioactive molecules, serving as a precursor for kinase inhibitors and other therapeutic agents. Its high purity and well-defined chemical properties ensure reproducibility in research applications. Suitable for use in medicinal chemistry and material science, it offers a reliable building block for complex molecular architectures.
69033-88-1 structure
Product Name:4-(5-Bromopyrimidin-2-Yl)OxyPhenol
CAS No:69033-88-1
MF:C10H7BrN2O2
MW:267.078781366348
CID:3485059
PubChem ID:13336640
Update Time:2025-06-09
4-(5-Bromopyrimidin-2-Yl)OxyPhenol Chemical and Physical Properties
Names and Identifiers
-
- PHENOL, 4-[(5-BROMO-2-PYRIMIDINYL)OXY]-
- 4-(5-bromo-2-pyrimidyloxy)phenol
- 4-[(5-bromopyrimidin-2-yl)oxy]phenol
- SCHEMBL11080118
- PMONOVBATWRDGV-UHFFFAOYSA-N
- DTXSID001291919
- UCA03388
- CS-0236911
- 69033-88-1
- 4-[(5-Bromo-2-pyrimidinyl)oxy]phenol
- DA-41679
- Z1162912568
- 4-(5-bromopyrimidin-2-yl)oxyphenol
- EN300-175079
- AKOS013187284
- 4-(5-Bromopyrimidin-2-Yl)OxyPhenol
-
- Inchi: 1S/C10H7BrN2O2/c11-7-5-12-10(13-6-7)15-9-3-1-8(14)2-4-9/h1-6,14H
- InChI Key: PMONOVBATWRDGV-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(OC2=NC=C(Br)C=N2)C=C1
Computed Properties
- Exact Mass: 265.96909Da
- Monoisotopic Mass: 265.96909Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.2Ų
Experimental Properties
- Color/Form: No data available
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Vapor Pressure: Not available
4-(5-Bromopyrimidin-2-Yl)OxyPhenol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(5-Bromopyrimidin-2-Yl)OxyPhenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B786545-10mg |
4-[(5-Bromopyrimidin-2-Yl)Oxy]Phenol |
69033-88-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B786545-50mg |
4-[(5-Bromopyrimidin-2-Yl)Oxy]Phenol |
69033-88-1 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | B786545-100mg |
4-[(5-Bromopyrimidin-2-Yl)Oxy]Phenol |
69033-88-1 | 100mg |
$ 250.00 | 2022-06-06 | ||
| Enamine | EN300-175079-0.05g |
4-[(5-bromopyrimidin-2-yl)oxy]phenol |
69033-88-1 | 95.0% | 0.05g |
$162.0 | 2025-03-21 | |
| Enamine | EN300-175079-0.1g |
4-[(5-bromopyrimidin-2-yl)oxy]phenol |
69033-88-1 | 95.0% | 0.1g |
$241.0 | 2025-03-21 | |
| Enamine | EN300-175079-0.25g |
4-[(5-bromopyrimidin-2-yl)oxy]phenol |
69033-88-1 | 95.0% | 0.25g |
$347.0 | 2025-03-21 | |
| Enamine | EN300-175079-0.5g |
4-[(5-bromopyrimidin-2-yl)oxy]phenol |
69033-88-1 | 95.0% | 0.5g |
$546.0 | 2025-03-21 | |
| Enamine | EN300-175079-1.0g |
4-[(5-bromopyrimidin-2-yl)oxy]phenol |
69033-88-1 | 95.0% | 1.0g |
$699.0 | 2025-03-21 | |
| Enamine | EN300-175079-2.5g |
4-[(5-bromopyrimidin-2-yl)oxy]phenol |
69033-88-1 | 95.0% | 2.5g |
$1370.0 | 2025-03-21 | |
| Enamine | EN300-175079-5.0g |
4-[(5-bromopyrimidin-2-yl)oxy]phenol |
69033-88-1 | 95.0% | 5.0g |
$2028.0 | 2025-03-21 |
4-(5-Bromopyrimidin-2-Yl)OxyPhenol Related Literature
-
Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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